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Compound of Interest

Compound Name: 2'-Bromoacetanilide

Cat. No.: B057096 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides comprehensive information on 2'-Bromoacetanilide (N-(2-

bromophenyl)acetamide), a key chemical intermediate. The document details its molecular

properties, a precise experimental protocol for its synthesis, and a logical workflow for the

procedure.

Core Molecular and Physical Properties
2'-Bromoacetanilide is an organic compound frequently utilized as an intermediate in the

synthesis of pharmaceuticals and other complex organic molecules.[1][2] Its utility stems from

the versatile reactivity of the acetamide and bromo-substituted phenyl groups.[2]

Quantitative data for 2'-Bromoacetanilide is summarized in the table below for ease of

reference.
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Identifier Value Source

Molecular Formula C₈H₈BrNO [1][3][4][5]

Molecular Weight 214.06 g/mol [1][3][4][5][6]

IUPAC Name N-(2-bromophenyl)acetamide [3][4]

CAS Number 614-76-6 [3][4]

Appearance
White to off-white crystalline

powder
[2]

Melting Point 99-102 °C [5][6]

InChI Key
VOBKUOHHOWQHFZ-

UHFFFAOYSA-N
[3][4]

Experimental Protocol: Synthesis of 2'-
Bromoacetanilide
This section details a general and effective laboratory procedure for the synthesis of 2'-
Bromoacetanilide from o-bromoaniline and acetic anhydride.[1]

Materials:

o-bromoaniline (1 equivalent)

Acetic anhydride (1 equivalent)

4-dimethylaminopyridine (DMAP) (catalytic amount)

Dichloromethane (CH₂Cl₂)

Saturated aqueous sodium bicarbonate solution (NaHCO₃)

Hexane

Procedure:
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In a suitable reaction vessel, dissolve o-bromoaniline (22.0 g, 128 mmol) and a catalytic

amount of 4-dimethylaminopyridine (DMAP) in dichloromethane (100 mL).[1]

Cool the mixture to 0 °C using an ice bath.[1]

While maintaining the temperature at 0 °C, add acetic anhydride (13.06 g, 128 mmol) to the

solution.[1]

Allow the reaction mixture to slowly warm to room temperature and continue stirring

overnight.[1]

Upon completion, transfer the reaction mixture to a separatory funnel and wash with a

saturated aqueous sodium bicarbonate solution to neutralize any remaining acid.[1]

Concentrate the organic layer under reduced pressure to remove the dichloromethane

solvent.[1]

The resulting crude residue is then triturated with a solvent mixture of hexane and

dichloromethane.[1]

Collect the solid product by vacuum filtration and rinse the collected solid with hexane to

yield 2'-bromoacetanilide.[1]

Logical and Experimental Workflow Visualization
The following diagram illustrates the key stages of the synthesis and purification process for 2'-
Bromoacetanilide, providing a clear visual representation of the experimental workflow.
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1. Reagent Preparation
- o-bromoaniline

- Acetic Anhydride
- DMAP in Dichloromethane

2. Reaction Setup
Cool mixture to 0°C

Dissolve

3. Acylation Reaction
- Add Acetic Anhydride
- Stir overnight at RT

Initiate

4. Workup
Wash with sat. NaHCO₃ solution

Reaction Complete

5. Solvent Removal
Concentrate under reduced pressure

Neutralize

6. Purification
- Triturate with Hexane/DCM

- Vacuum Filtration

Crude Product

7. Final Product
Pure 2'-Bromoacetanilide

Isolate

Click to download full resolution via product page

Caption: Workflow for the Synthesis of 2'-Bromoacetanilide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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